Cas no 344281-75-0 (5-(4-Chlorophenyl)-2-[(3,4-dichlorobenzyl)sulfanyl]pyrimidine)

• Product Name: 5-(4-Chlorophenyl)-2-[(3,4-dichlorobenzyl)sulfanyl]pyrimidine
• CAS No: 344281-75-0
• MF: C₁₇H₁₁Cl₃N₂S
• MW: 381.706639528275
• CID: 5015497
• Update Time: 2023-08-25

5-(4-Chlorophenyl)-2-[(3,4-dichlorobenzyl)sulfanyl]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-(4-chlorophenyl)-2-{[(3,4-dichlorophenyl)methyl]sulfanyl}pyrimidine
• Bionet1_001677
• HMS572P19
• 5-(4-chlorophenyl)-2-[(3,4-dichlorobenzyl)sulfanyl]pyrimidine
• 5-(4-Chlorophenyl)-2-[(3,4-dichlorobenzyl)sulfanyl]pyrimidine

• Inchi： 1S/C17H11Cl3N2S/c18-14-4-2-12(3-5-14)13-8-21-17(22-9-13)23-10-11-1-6-15(19)16(20)7-11/h1-9H,10H2
• InChI Key： KGZWWYBJBBBUOE-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)CSC1N=CC(=CN=1)C1C=CC(=CC=1)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 358
• XLogP3: 6.1
• Topological Polar Surface Area: 51.1